
4-Chloro-2,3-dihydroxybenzoic acid as a
chemical intermediate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Chloro-2,3-dihydroxybenzoic

acid

CAS No.: 27864-01-3

Cat. No.: B2965640

Get Quote

An In-Depth Guide to 4-Chloro-2,3-dihydroxybenzoic Acid as a Chemical Intermediate

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for researchers, medicinal chemists,

and drug development professionals on the strategic use of 4-Chloro-2,3-dihydroxybenzoic
acid as a versatile chemical intermediate. Moving beyond a simple datasheet, this guide

delves into the compound's core properties, offers a plausible synthetic strategy, and presents

detailed protocols for its application in synthesizing novel molecular entities.

Core Concepts: Understanding the Intermediate
4-Chloro-2,3-dihydroxybenzoic acid is a polysubstituted aromatic compound belonging to the

dihydroxybenzoic acid (DHBA) family. Its structure is characterized by a benzoic acid core

functionalized with a chlorine atom and two adjacent hydroxyl (catechol) groups. This specific

arrangement of functional groups imparts a unique reactivity profile, making it a valuable

building block in organic synthesis.
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Carboxylic Acid Group (-COOH): Serves as a primary handle for forming amides, esters, and

other acyl derivatives. Its acidity can be modulated for various reaction conditions.

Catechol Moiety (1,2-dihydroxybenzene): This feature is crucial. It can act as a potent

bidentate ligand for metal chelation, a key property in the design of certain therapeutic

agents.[1] The hydroxyl groups are also nucleophilic and can be alkylated or acylated,

offering further points for molecular elaboration.

Chlorine Atom (-Cl): As an electron-withdrawing group, it influences the acidity of the

carboxylic acid and the reactivity of the aromatic ring. It also provides a potential site for

more advanced cross-coupling reactions.

The strategic placement of these groups allows for regioselective reactions, enabling chemists

to build molecular complexity in a controlled manner.

Physicochemical & Safety Data
A thorough understanding of the physical properties and safety profile is paramount before any

experimental work. The data below has been consolidated from authoritative sources.

Property Value Source

IUPAC Name
4-chloro-2,3-dihydroxybenzoic

acid
[2]

CAS Number 27864-01-3 [2]

Molecular Formula C₇H₅ClO₄ [2]

Molecular Weight 188.57 g/mol [2]

Melting Point 225-226 °C [2]

Physical Form Powder [2]

InChI Key
CHFPLDURVJAORT-

UHFFFAOYSA-N
[2]

Safety Profile:
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Hazard Class Statement GHS Code

Skin Irritation Causes skin irritation H315[2]

Eye Irritation Causes serious eye irritation H319[2]

Respiratory Irritation May cause respiratory irritation H335[2]

Primary Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective

gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[2][3] Always consult the full Safety

Data Sheet (SDS) before handling.[2][3][4][5][6]

Synthesis Strategy: A Plausible Approach
While numerous synthetic routes to substituted hydroxybenzoic acids exist, a practical

approach to 4-Chloro-2,3-dihydroxybenzoic acid can be envisioned starting from a

commercially available precursor. The following workflow illustrates a logical, multi-step

synthesis.
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Proposed Synthetic Workflow

4-Chlororesorcinol
(Starting Material)

Nitration
(HNO₃, H₂SO₄)

4-Chloro-2-nitroresorcinol

Reduction
(e.g., Fe, HCl)

2-Amino-4-chlororesorcinol

Sandmeyer-type Reaction
1. NaNO₂, H₂SO₄

2. H₂O, Heat

4-Chloro-1,2,3-trihydroxybenzene

Kolbe-Schmitt Carboxylation
1. Base (e.g., K₂CO₃)

2. CO₂, Pressure, Heat
3. Acid Workup

4-Chloro-2,3-dihydroxybenzoic acid
(Target Intermediate)

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 4-Chloro-2,3-dihydroxybenzoic acid.
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Causality Behind the Synthetic Design:
Nitration: Introducing a nitro group is a standard method for installing an amine precursor.

The directing effects of the two hydroxyl groups on 4-chlororesorcinol would favor nitration at

the C2 position.

Reduction: The nitro group is reliably reduced to an amine using methods like catalytic

hydrogenation or, more classically, iron powder in acidic conditions. This amine is the key to

introducing the third hydroxyl group.

Diazotization and Hydrolysis: The Sandmeyer reaction is a cornerstone of aromatic

synthesis. The primary aromatic amine is converted to a diazonium salt, which is an

excellent leaving group. Subsequent heating in aqueous acid replaces it with a hydroxyl

group, completing the tri-substituted phenol intermediate.

Carboxylation: The Kolbe-Schmitt reaction is a well-established industrial process for

synthesizing hydroxybenzoic acids.[7] By forming the phenoxide salt and reacting it with

carbon dioxide under pressure, the carboxylic acid group is introduced, yielding the final

product.

Application Notes & Experimental Protocols
The utility of 4-Chloro-2,3-dihydroxybenzoic acid lies in its ability to serve as a scaffold for

more complex molecules, particularly in drug discovery. Dihydroxybenzoic acid derivatives

have been investigated for a range of biological activities, including antioxidant, anti-

inflammatory, and anticancer properties.[8][9] The catechol moiety is a known structural alert

for iron chelation, a therapeutic strategy for certain disorders.[1]

The following protocol details the synthesis of a novel ester derivative, a common initial step in

creating a library of compounds for biological screening.

Protocol: Synthesis of Methyl 4-Chloro-2,3-
dihydroxybenzoate
This protocol describes a standard esterification procedure. The rationale for this

transformation is to protect the carboxylic acid or to create a less polar derivative for

subsequent reactions or biological assays.
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Esterification Protocol Workflow

Start

4-Chloro-2,3-dihydroxy-
benzoic acid

{
Reaction | Fischer Esterification

Reflux, 4-6h}

Reagents

Methanol (Solvent/Reagent)
Sulfuric Acid (Catalyst)

{
Workup | 1. Cool Reaction

2. Neutralize (NaHCO₃)
3. Extract (Ethyl Acetate)}

{
Purification | 1. Dry (Na₂SO₄)

2. Evaporate Solvent
3. Recrystallization or

Silica Gel Chromatography}

{
Final Product | Methyl 4-Chloro-2,3-

dihydroxybenzoate}

{
Analysis | Confirm Structure &
Purity via NMR, MS, HPLC}

Click to download full resolution via product page

Caption: Workflow for the synthesis of a methyl ester derivative.
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A. Materials & Reagents

Reagent Quantity Moles (equiv.) Purpose

4-Chloro-2,3-

dihydroxybenzoic acid
1.00 g 5.30 mmol (1.0) Starting Material

Methanol (Anhydrous) 25 mL - Reagent & Solvent

Sulfuric Acid

(Concentrated)
0.2 mL ~3.7 mmol (0.7) Catalyst

Saturated Sodium

Bicarbonate (aq.)
~30 mL - Neutralization

Ethyl Acetate ~50 mL - Extraction Solvent

Brine ~20 mL - Washing

Anhydrous Sodium

Sulfate
~5 g - Drying Agent

B. Step-by-Step Methodology

Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-Chloro-2,3-dihydroxybenzoic acid (1.00 g).

Reagent Addition: Add anhydrous methanol (25 mL) to the flask and stir to suspend the solid.

Carefully and slowly, add concentrated sulfuric acid (0.2 mL) to the stirring suspension.

Expert Insight: The acid is added slowly as the dissolution is exothermic. Using anhydrous

methanol is critical to push the equilibrium of the Fischer esterification towards the

product.

Reaction: Heat the mixture to reflux (approximately 65-70 °C) using a heating mantle.

Maintain reflux with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in

Hexanes). The starting material is significantly more polar than the product ester.
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Workup - Quenching: After the reaction is complete (as indicated by TLC), allow the flask to

cool to room temperature. Carefully pour the reaction mixture into a beaker containing ice

(~50 g).

Workup - Neutralization: Slowly add saturated sodium bicarbonate solution to the mixture

until the effervescence ceases and the pH is neutral (~7-8). This step neutralizes the sulfuric

acid catalyst and any remaining carboxylic acid.

Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract with

ethyl acetate (2 x 25 mL). Combine the organic layers.

Expert Insight: The catechol moiety can make the product somewhat water-soluble. A third

extraction may be necessary if the yield is low.

Workup - Washing: Wash the combined organic layer with brine (1 x 20 mL) to remove

residual water and inorganic salts.

Purification - Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield

the crude product.

Purification - Final Step: The crude ester can be purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica

gel.[10]

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

This protocol serves as a template. The hydroxyl groups of the catechol are also susceptible to

acylation under different conditions (e.g., using acetic anhydride and pyridine). By carefully

selecting reagents, chemists can selectively functionalize different parts of the 4-Chloro-2,3-
dihydroxybenzoic acid scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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